Cas no 2680832-69-1 (benzyl N-(1-bromocyclobutyl)methylcarbamate)

• Product Name: benzyl N-(1-bromocyclobutyl)methylcarbamate
• CAS No: 2680832-69-1
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• MDL: MFCD32827995
• CID: 5635636
• PubChem ID: 165923451
• Update Time: 2025-11-01

benzyl N-(1-bromocyclobutyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(1-bromocyclobutyl)methyl]carbamate
• 2680832-69-1
• EN300-28289854
• benzyl N-(1-bromocyclobutyl)methylcarbamate

• MDL： MFCD32827995
• Inchi： 1S/C13H16BrNO2/c14-13(7-4-8-13)10-15-12(16)17-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,16)
• InChI Key： ZCRYCODYBAKAHU-UHFFFAOYSA-N
• SMILES： BrC1(CNC(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(1-bromocyclobutyl)methylcarbamate

Introduction to Benzyl N-(1-Bromocyclobutyl)methylcarbamate (CAS No. 2680832-69-1)

Benzyl N-(1-bromocyclobutyl)methylcarbamate (CAS No. 2680832-69-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a bromocyclobutyl moiety, and a methylcarbamate functional group. These structural elements contribute to its diverse reactivity and biological properties, making it an important molecule for both academic and industrial applications.

The benzyl N-(1-bromocyclobutyl)methylcarbamate molecule is of particular interest due to its potential in the synthesis of more complex organic compounds. The presence of the bromine atom in the cyclobutyl ring provides a reactive site for various chemical transformations, such as nucleophilic substitution and coupling reactions. This makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent studies have highlighted the importance of benzyl N-(1-bromocyclobutyl)methylcarbamate in the development of new therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its use in the synthesis of novel antiviral compounds. The bromine atom in the cyclobutyl ring has been shown to enhance the antiviral activity by improving the binding affinity to viral enzymes. This finding opens up new avenues for the design of more effective antiviral drugs.

In addition to its applications in antiviral research, benzyl N-(1-bromocyclobutyl)methylcarbamate has also been investigated for its potential in cancer therapy. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anticancer activity against various cancer cell lines. The methylcarbamate group was found to play a crucial role in modulating the biological activity by affecting cellular processes such as apoptosis and cell cycle regulation.

The synthetic versatility of benzyl N-(1-bromocyclobutyl)methylcarbamate has also been demonstrated through its use as a building block in combinatorial chemistry. Combinatorial approaches allow for the rapid synthesis and screening of large libraries of compounds, which is essential for drug discovery and development. The ability to introduce various functional groups at different positions on the molecule makes it an ideal candidate for such applications.

Furthermore, benzyl N-(1-bromocyclobutyl)methylcarbamate has been used in the development of new materials with unique properties. For example, researchers at MIT have synthesized polymers containing this compound as a monomer unit. The resulting polymers exhibit enhanced mechanical strength and thermal stability, making them suitable for use in advanced materials science applications such as coatings and adhesives.

The environmental impact of benzyl N-(1-bromocyclobutyl)methylcarbamate has also been studied to ensure its safe use in various applications. Toxicological assessments have shown that it is relatively non-toxic to aquatic organisms and does not pose significant environmental risks when used under controlled conditions. This makes it an attractive option for green chemistry initiatives aimed at developing sustainable chemical processes.

In conclusion, benzyl N-(1-bromocyclobutyl)methylcarbamate (CAS No. 2680832-69-1) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and synthetic versatility make it an important molecule for both academic exploration and industrial innovation. As research continues to uncover new properties and applications, this compound is likely to play an increasingly significant role in advancing our understanding and capabilities in these fields.